N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(4,6-dimethylpyrimidin-2-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H21ClN4O2/c1-12-9-13(2)21-17(20-12)25-16-7-4-8-23(11-16)18(24)22-15-6-3-5-14(19)10-15/h3,5-6,9-10,16H,4,7-8,11H2,1-2H3,(H,22,24)
• InChI Key: RELXKDCYWAOSMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)NC3=CC(=CC=C3)Cl)C
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol

Description

N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide, also known as NCPPC, is a synthetic compound that has been studied for its potential applications in scientific research and lab experiments. NCPPC is a chiral compound, meaning it has two optical isomers, and has been used in studies concerning its biochemical and physiological effects in various organisms. The compound is synthesized in a lab via a multi-step synthesis process, and its mechanism of action has been studied in detail.

Scientific Research Applications

N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has been studied for its potential applications in scientific research. The compound has been used in studies concerning its biochemical and physiological effects in various organisms, such as mice and rats. It has also been used in studies of drug metabolism and pharmacokinetics, as well as its ability to modulate gene expression. In addition, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has been used in studies of its binding affinity to various receptors, such as the serotonin 5-HT1A receptor, and its ability to modulate the activity of enzymes, such as cytochrome P450.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide is not fully understood, but it is believed to be related to its binding affinity to various receptors. The compound has been shown to bind to the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It is believed that N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide binds to this receptor and modulates its activity, leading to its effects on mood and anxiety. In addition, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has been shown to modulate the activity of cytochrome P450, an enzyme involved in the metabolism of drugs.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has been studied for its biochemical and physiological effects in various organisms. In mice, the compound has been shown to reduce anxiety-like behavior in a dose-dependent manner. In rats, it has been shown to reduce locomotor activity, as well as to modulate the activity of enzymes involved in drug metabolism. In addition, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has been shown to modulate the expression of genes involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has several advantages for use in lab experiments. It is a chiral compound, meaning it has two optical isomers, which can be useful for studying the effects of different isomers on biochemical and physiological processes. In addition, the compound is relatively stable and can be synthesized in a lab via a multi-step synthesis process. However, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide also has some limitations. It is not approved for human use, and its mechanism of action is not fully understood.

Future Directions

N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide has potential for future research in a variety of areas. It could be studied for its potential applications in drug discovery and development, as well as its ability to modulate gene expression. In addition, it could be studied for its potential therapeutic applications in the treatment of mood and anxiety disorders. Furthermore, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide could be studied for its potential applications in the development of new drugs for the treatment of cancer and other diseases. Finally, N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide could be studied for its potential applications in the development of new drugs for the treatment of neurological and psychiatric disorders.

Synthesis Methods

N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide is synthesized in a lab via a multi-step synthesis process. The first step involves the condensation of 3-chloroaniline and 4,6-dimethylpyrimidine-2-yloxyacetic acid in an organic solvent, such as dimethylformamide (DMF). This reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as piperidine. The reaction yields N-(3-chlorophenyl)-3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidine-1-carboxamide, which is then isolated and purified by column chromatography.